Cas no 1361580-94-0 (3'-Methoxy-2,3,6,4'-tetrachlorobiphenyl)

• Product Name: 3'-Methoxy-2,3,6,4'-tetrachlorobiphenyl
• CAS No: 1361580-94-0
• MF: C₁₃H₈Cl₄O
• MW: 322.014019966125
• CID: 4993657
• Update Time: 2025-05-23

3'-Methoxy-2,3,6,4'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxy-2,3,6,4'-tetrachlorobiphenyl

• Inchi： 1S/C13H8Cl4O/c1-18-11-6-7(2-3-8(11)14)12-9(15)4-5-10(16)13(12)17/h2-6H,1H3
• InChI Key： BOFGRJVKPQUWIH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(=C(C=1)OC)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2

Additional information on 3'-Methoxy-2,3,6,4'-tetrachlorobiphenyl

3'-Methoxy-2,3,6,4'-tetrachlorobiphenyl (CAS No. 1361580-94-0)

3'-Methoxy-2,3,6,4'-tetrachlorobiphenyl is a highly specialized organic compound with the CAS registry number 1361580-94-0. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The structure of 3'-Methoxy-2,3,6,4'-tetrachlorobiphenyl consists of two benzene rings connected by a single bond, with substituents including methoxy and chlorine atoms at specific positions. This arrangement imparts distinctive electronic and steric properties to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of biphenyl derivatives like 3'-Methoxy-2,3,6,4'-tetrachlorobiphenyl, leveraging novel catalytic systems and reaction conditions. Researchers have explored the use of transition metal catalysts to achieve high yields and selectivity in the formation of such complex structures. These studies highlight the importance of understanding reaction mechanisms and optimizing synthetic pathways for the production of advanced materials.

The electronic properties of biphenyl derivatives make them valuable in optoelectronic applications. For instance, 3'-Methoxy-2,3,6,4'-tetrachlorobiphenyl has been investigated for its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of electron-withdrawing groups like chlorine atoms enhances the molecule's ability to transport charge carriers efficiently. Recent studies have demonstrated that such compounds can significantly improve device performance by optimizing energy levels and charge transfer dynamics.

In addition to electronic applications, biphenyl derivatives are also being explored for their role in medicinal chemistry. The unique structure of 3'-Methoxy-2,3,6,4'-tetrachlorobiphenyl allows for interactions with biological systems at molecular levels. Researchers have reported that this compound exhibits promising bioactivity in vitro assays targeting specific enzymes and receptors. These findings underscore its potential as a lead compound for drug discovery programs.

The environmental impact of biphenyl derivatives is another area of active research. While biphenyl compounds are generally stable under ambient conditions due to their aromaticity and conjugation patterns, their persistence in ecosystems raises concerns about long-term environmental effects. Studies have focused on understanding the degradation pathways of such compounds under various environmental conditions to assess their ecological risks accurately.

From a structural perspective, the substitution pattern on both benzene rings plays a critical role in determining the physical and chemical properties of biphenyl derivatives. In 3'-Methoxy-2,3,6,4'-tetrachlorobiphenyl, the methoxy group at position 3' introduces electron-donating effects that can influence reactivity and solubility profiles. Meanwhile, the chlorine atoms at positions 2', 3', 6', and 4' contribute electron-withdrawing effects that enhance stability and alter electronic distributions within the molecule.

Recent computational studies have employed advanced quantum mechanical methods to model the electronic structure of biphenyl derivatives, providing insights into their reactivity and selectivity in chemical reactions. These computational tools complement experimental approaches by predicting reaction outcomes and guiding synthetic strategies for complex molecules like CAS No. 1361580-94-0.

The synthesis of biphenyl derivatives often involves coupling reactions between aryl halides and nucleophiles or other coupling partners under specific catalytic conditions. For example, Suzuki-Miyaura cross-coupling has emerged as a powerful method for constructing biphenyl frameworks with high precision. This approach has been successfully applied to synthesize CAS No. 1361580-94-0, enabling researchers to explore its properties systematically.

Furthermore, the study of stereochemistry in biphenyl systems has gained attention due to its implications for molecular recognition processes in biological systems. The conformational flexibility introduced by the single bond connecting the two benzene rings allows for diverse stereochemical arrangements that can influence binding interactions with target molecules.

In conclusion, CAS No. 1361580-94-0, or 3'-Methoxy-2,3',6',4-tetrachlorobiphenylium, represents a fascinating example of how modern chemical synthesis techniques can produce complex organic molecules with tailored properties for diverse applications across multiple fields.